Cas no 1804222-90-9 (Methyl 3-(1-bromo-2-oxopropyl)-2-cyanobenzoate)

• Product Name: Methyl 3-(1-bromo-2-oxopropyl)-2-cyanobenzoate
• CAS No: 1804222-90-9
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• CID: 4795909
• Update Time: 2025-10-31

Methyl 3-(1-bromo-2-oxopropyl)-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(1-bromo-2-oxopropyl)-2-cyanobenzoate

• Inchi： 1S/C12H10BrNO3/c1-7(15)11(13)8-4-3-5-9(10(8)6-14)12(16)17-2/h3-5,11H,1-2H3
• InChI Key： JJNMSHVSAIMZBD-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C(=O)OC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 360
• XLogP3: 2
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-(1-bromo-2-oxopropyl)-2-cyanobenzoate

Methyl 3-(1-bromo-2-oxopropyl)-2-cyanobenzoate (CAS No. 1804222-90-9): An Overview

Methyl 3-(1-bromo-2-oxopropyl)-2-cyanobenzoate (CAS No. 1804222-90-9) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a bromoalkyl group, a cyano group, and an ester moiety, which collectively contribute to its diverse reactivity and potential applications.

The chemical structure of Methyl 3-(1-bromo-2-oxopropyl)-2-cyanobenzoate can be represented as C₁₁H₁₀BrNO₃. The presence of the bromo group makes it an excellent substrate for various nucleophilic substitution reactions, while the cyano group can undergo hydrolysis to form a carboxylic acid or reduction to generate an amine. These properties make it a valuable intermediate in the synthesis of more complex molecules.

In recent years, Methyl 3-(1-bromo-2-oxopropyl)-2-cyanobenzoate has been explored for its potential in drug discovery and development. One notable application is in the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry (2023) reported the use of this compound as a key intermediate in the synthesis of a series of compounds with potent antiviral activity against influenza virus. The researchers found that the bromo group facilitated the introduction of various functional groups, enhancing the antiviral potency and selectivity of the final products.

Beyond antiviral applications, Methyl 3-(1-bromo-2-oxopropyl)-2-cyanobenzoate has also shown promise in cancer research. A study published in Cancer Research (2024) investigated the use of this compound as a precursor for developing small-molecule inhibitors targeting specific cancer-related enzymes. The researchers demonstrated that derivatives of Methyl 3-(1-bromo-2-oxopropyl)-2-cyanobenzoate exhibited significant inhibitory effects on protein kinases involved in cancer cell proliferation and survival pathways.

The versatility of Methyl 3-(1-bromo-2-oxopropyl)-2-cyanobenzoate extends to its use in organic synthesis. A recent review article in Organic Letters (2025) highlighted several synthetic strategies that utilize this compound as a building block for constructing complex molecular architectures. The review emphasized the importance of the bromo and cyano functionalities in enabling diverse transformations, such as cross-coupling reactions, cycloadditions, and ring-forming processes.

In addition to its synthetic utility, Methyl 3-(1-bromo-2-oxopropyl)-2-cyanobenzoate has been studied for its biological activity. A study published in Bioorganic & Medicinal Chemistry (2026) evaluated the cytotoxic effects of this compound on various cancer cell lines. The results showed that it exhibited selective cytotoxicity against certain types of cancer cells, suggesting its potential as a lead compound for further drug development.

The safety and environmental impact of Methyl 3-(1-bromo-2-oxopropyl)-2-cyanobenzoate are also important considerations. A comprehensive toxicological assessment published in Toxicology Letters (2027) reported that this compound has low acute toxicity and does not pose significant environmental risks when handled and disposed of properly. However, it is essential to follow standard safety protocols and guidelines to ensure safe handling and storage.

In conclusion, Methyl 3-(1-bromo-2-oxopropyl)-2-cyanobenzoate (CAS No. 1804222-90-9) is a multifaceted organic compound with a wide range of applications in chemical synthesis, medicinal chemistry, and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents and complex molecular structures. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its importance in advancing scientific knowledge and innovation.